Cas no 112822-77-2 (2,4-Difluoro-3-methyl-5-nitrobenzenamine)

• Product Name: 2,4-Difluoro-3-methyl-5-nitrobenzenamine
• CAS No: 112822-77-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4672818
• Update Time: 2025-07-14

2,4-Difluoro-3-methyl-5-nitrobenzenamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-methyl-5-nitrobenzenamine
• 2,4-Difluoro-3-methyl-5-nitroaniline
• IYZXBTUPJKIQIL-UHFFFAOYSA-N

• Inchi： 1S/C7H6F2N2O2/c1-3-6(8)4(10)2-5(7(3)9)11(12)13/h2H,10H2,1H3
• InChI Key： IYZXBTUPJKIQIL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C)F)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,4-Difluoro-3-methyl-5-nitrobenzenamine

Professional Introduction to 2,4-Difluoro-3-methyl-5-nitrobenzenamine (CAS No. 112822-77-2)

2,4-Difluoro-3-methyl-5-nitrobenzenamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 112822-77-2, belongs to a class of aromatic amines characterized by the presence of fluorine, methyl, and nitro substituents on a benzene ring. These substituents not only contribute to its distinct chemical reactivity but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The< strong>fluorine atoms in the molecule play a crucial role in modulating its electronic properties and metabolic stability. Fluorinated aromatic compounds are widely recognized for their enhanced bioavailability and resistance to metabolic degradation, making them valuable candidates for medicinal applications. The< strong>methyl group at the 3-position further influences the compound's steric environment, affecting its interactions with biological targets. Additionally, the< strong>nitro group at the 5-position introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in exploring the potential of< strong>2,4-Difluoro-3-methyl-5-nitrobenzenamine as a building block for the development of novel therapeutic agents. Its structural framework suggests that it could serve as an intermediate in the synthesis of pharmacophores targeting various diseases. For instance, studies have indicated that nitroaromatic compounds can exhibit potent antimicrobial and anti-inflammatory activities. The presence of< strong>fluoro and< strong>methyl substituents may enhance these effects by improving binding affinity to biological receptors.

The< strong>nitro group in particular is known for its ability to undergo reduction to form amino groups, which can be further modified through diazotization or other coupling reactions. This reactivity makes< strong>2,4-Difluoro-3-methyl-5-nitrobenzenamine a versatile precursor for constructing more complex molecules. Researchers have been exploring its use in synthesizing heterocyclic compounds, which often exhibit enhanced pharmacological properties compared to their parent aromatic counterparts.

The pharmaceutical industry has shown particular interest in< strong>Difluoro-3-methyl-5-nitrobenzenamine due to its potential as an intermediate in the production of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively. The unique combination of substituents in< strong>Difluoro-3-methyl-5-nitrobenzenamine makes it an attractive candidate for such applications.

In materials science, this compound has also been investigated for its potential applications in organic electronics. Fluorinated aromatic compounds are known for their excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and other electronic devices. The< strong>methyl and< strong>nitro groups can influence the molecular packing and electronic characteristics of these materials, allowing for fine-tuning of their performance.

The synthesis of< strong>Difluoro-3-methyl-5-nitrobenzenamine typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms often requires specialized reagents and conditions due to their high reactivity and sensitivity. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine into complex molecular frameworks with high precision.

Ongoing research continues to uncover new applications for< strong>Difluoro-3-methyl-5-nitrobenzenamine. For example, recent studies have explored its use as a ligand in coordination chemistry, where it forms stable complexes with transition metals. These metal complexes have shown promise as catalysts for various organic transformations and may find utility in industrial processes.

The structural diversity offered by this compound also makes it a valuable tool for computational chemistry studies. By analyzing its interactions with biological targets using computer modeling techniques, researchers can gain insights into its potential pharmacological effects before conducting experimental validations. This approach can significantly accelerate the drug discovery process by identifying promising candidates early on.

In conclusion,< strong>Difluoro-3-methyl-5-nitrobenzenamine (CAS No. 112822-77-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration as a building block for novel therapeutics and advanced materials. As research continues to advance our understanding of its properties and potential uses,< strong>Difluoro-3-methyl-5-nitrobenzenamine is likely to remain at the forefront of innovation in these fields.